2-methyl-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)benzamide

• IUPAC Name: 2-methyl-N-[4-[5-(pyrrolidine-1-carbonyl)tetrazol-2-yl]phenyl]benzamide
• InChI: InChI=1S/C20H20N6O2/c1-14-6-2-3-7-17(14)19(27)21-15-8-10-16(11-9-15)26-23-18(22-24-26)20(28)25-12-4-5-13-25/h2-3,6-11H,4-5,12-13H2,1H3,(H,21,27)
• InChI Key: ZGMSWATXNIEVER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)N4CCCC4
• Molecular Formula: C20H20N6O2
• Molecular Weight: 376.4 g/mol
• CAS No.: 1396800-39-7

Description

2-methyl-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H20N6O2 and its molecular weight is 376.42. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Agent Research

A study explored the antiallergic potential of a similar compound, N-(1H-tetrazol-5-yl)-6-phenyl-2-pyridinecarboxamides, finding that certain derivatives exhibited significant antiallergic activity in a rat model. This suggests potential applications in developing new antiallergic agents (Honma et al., 1983).

Synthesis and Chemical Characterization

Research on the synthesis of new 1,2,3,4-tetrahydropyrimidine-2-thione derivatives, including compounds related to 2-methyl-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)benzamide, indicates an area of active chemical exploration. These studies contribute to the understanding of the synthesis and properties of such compounds (Fadda et al., 2013).

Directing Group in Organic Synthesis

The use of pyridin-2-yl aniline derivatives as directing groups in C-H amination mediated by cupric acetate was investigated. This research demonstrates how derivatives similar to this compound can function as directing groups in organic synthesis (Zhao et al., 2017).

Synthetic Methodology Development

A study on the synthesis of 2-[(pyridine-4-yl)methylamino]-N-[4-(trifluoromethyl)phenyl]benzamide showcases the development of new synthetic methodologies for compounds structurally related to the compound . This research helps in understanding the synthesis processes and potential modifications of such compounds (Gong Ping, 2007).